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Compound of Interest

Compound Name: 4-Methoxy-3-nitroaniline

Cat. No. B184566

An In-depth Technical Guide to the Physical Properties of 4-Methoxy-3-nitroaniline

Introduction

4-Methoxy-3-nitroaniline, with the CAS number 577-72-0, is an organic chemical compound
that serves as a significant intermediate in the synthesis of various dyes and pigments.[1] It is
also noted for its potential anti-tumor and anti-inflammatory effects.[2][3][4] Structurally, it is a
substituted aniline, a class of compounds widely used in the chemical industry. This guide
provides a comprehensive overview of its physical properties, the experimental methods for
their determination, and a visualization of its synthesis workflow, tailored for researchers,
scientists, and professionals in drug development.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4-Methoxy-3-nitroaniline are
summarized in the table below. These properties are crucial for its handling, application, and
further research.
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Property Value Source

Molecular Formula C7HsN20s3 [2][5]

Molecular Weight 168.15 g/mol
Orange-red or yellow

Appearance ) ) ] [11[2]
crystalline solid; Dark red solid

Melting Point 114-118 °C or 46-47 °C [5]

. i 356.9 °C at 760 mmHg

Boiling Point ) [5]
(Predicted: 356.9+22.0 °C)

Density 1.318+0.06 g/cm3 (Predicted) [5]

N Slightly soluble in Acetonitrile

Solubility [5]
and Chloroform

pKa 3.33+0.10 (Predicted) [5]
Store at 2-8 °C under inert

Storage (5]

gas, protected from light

Experimental Protocols

The determination of the physical properties of organic compounds like 4-Methoxy-3-

nitroaniline involves standardized laboratory procedures.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[6]

[7]

Apparatus:

e Melting point apparatus (e.g., Vernier Melt Station or similar)[6]

o Capillary tubes (closed at one end)

e Spatula
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e Mortar and pestle

Procedure:

A small sample of dry 4-Methoxy-3-nitroaniline is finely powdered using a mortar and
pestle.

e The powdered sample is packed into a capillary tube to a height of 2-3 mm.
o The capillary tube is placed in the heating block of the melting point apparatus.[7]
e The sample is heated at a steady and slow rate.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.[7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.[6]

Apparatus:

» Simple distillation apparatus (round-bottom flask, condenser, thermometer, receiving flask)[6]
e Heating mantle

 Boiling chips

Procedure:

o Asample of 4-Methoxy-3-nitroaniline is placed in a round-bottom flask with a few boiling
chips to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
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vapor.[6]
e The sample is heated gently.

» As the liquid boils, the vapor rises and surrounds the thermometer bulb.

e The temperature at which the vapor temperature stabilizes while the liquid is distilling is
recorded as the boiling point.[6]

Solubility Testing

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.[8]

Apparatus:

o Test tubes

o Vortex mixer or stirring rods
e Spatula

Procedure:

¢ Asmall, measured amount of 4-Methoxy-3-nitroaniline (e.g., 20-30 mg) is placed into a
series of test tubes.[9]

e A measured volume of a specific solvent (e.g., 1 mL of acetonitrile, chloroform, water, etc.) is
added to each test tube.[9]

e The mixture is agitated using a vortex mixer or by stirring to promote dissolution.
e The mixture is observed to determine if the solid dissolves completely, partially, or not at all.

e The process can be repeated with gentle heating to observe any change in solubility with
temperature.

Synthesis Workflow
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A common method for the synthesis of 4-Methoxy-3-nitroaniline involves the methylation of 2-
Nitro-4-aminophenol.[2][3][10] The following diagram illustrates the key steps in this process.

Final Product:

Purification by
Fast Column Chromatography y
(Eluent: Chloroform) (Red Oil)

Click to download full resolution via product page
Caption: Synthesis of 4-Methoxy-3-nitroaniline.

Spectral Data

Spectral analysis is essential for the structural elucidation and confirmation of 4-Methoxy-3-
nitroaniline.

'H NMR Spectroscopy

The structure of the synthesized product is typically confirmed by H NMR.[2][3]
Experimental Data:
e Solvent: DMSO-ds

« Chemical Shifts (3):

[¢]

7.09-7.03 (m, 2H)

[e]

6.87 (d, J=3Hz, 1H)

[e]

5.21 (bs, 2H)

o

3.77 (s, 3H)[2][3]

High-Resolution Mass Spectrometry (HRMS)
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HRMS provides a highly accurate mass measurement, which helps in confirming the elemental
composition.

Experimental Data:
e Technique: Electron lonization (EI)
e m/z: 168.0497 (M+1)[2][3]

This data corresponds to the calculated elemental composition of C7HsN20s.[2][3]

Conclusion

This technical guide has provided a detailed overview of the physical properties of 4-Methoxy-
3-nitroaniline, along with the experimental protocols for their determination. The tabulated
data offers a quick reference for researchers, while the detailed methodologies provide a basis
for experimental work. The visualization of the synthesis workflow and the inclusion of spectral
data further contribute to a comprehensive understanding of this compound, which is valuable
for its application in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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